Cas no 1202-04-6 (Methyl 1H-indole-2-carboxylate)

Methyl 1H-indole-2-carboxylate Properties

Names and Identifiers

• Methyl 1H-indole-2-carboxylate
• 2-Indolecarboxylic acid methyl ester
• Methyl indole-2-carboxylate
• Methyl-2-Indolecarboxylate
• 1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• 2-Methoxycarbonylindole
• Ethyl-indole-2-caboxylate
• Indole-2-carboxylic Acid Methyl Ester
• Methyl 2-indolecarboxylate
• 2-(Methoxycarbonyl)-indol
• 1H-Indole-2-carboxylic acid, methyl ester
• NSC78006
• PubChem7284
• Methylindole-2-carboxylate
• TimTec1_000020
• methylindole-2-carboxylicacid
• KSC493I3L
• CT
• I-2500
• NSC-78006
• EINECS 214-861-7
• CS-M2632
• A15160
• AMY10022
• 4P-019
• SCHEMBL519591
• MFCD00460779
• STR04421
• NS00023906
• AH-357/03497008
• SY021058
• Q63398093
• Z17755623
• NQPIEWBAWBFGOB-UHFFFAOYSA-N
• SR-01000522291
• AKOS000265415
• SR-01000522291-1
• AB06098
• EN300-176613
• Methyl 1H-indole-2-carboxylate, AldrichCPR
• DTXSID10152726
• AT15691
• FT-0612649
• HMS1534A20
• AC-12173
• BRD-K59513633-001-01-0
• 2-(Methoxycarbonyl)indole
• NSC 78006
• M1749
• CHEMBL4467578
• 1202-04-6
• BCP27180
• N9H9PEV5QF
• ALBB-019237
• Methyl Indole-2-carboxylate
• STK759197
• DB-041541
• 2-indolecarboxylic acid methyl ester
• Indole-2-carboxylic acid methyl ester
• +Expand

• MDL： MFCD00460779
• InChIKey： NQPIEWBAWBFGOB-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-13-10(12)9-6-7-4-2-3-5-8(7)11-9/h2-6,11H,1H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2N1[H])=O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.063329
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 42.1

Experimental Properties

• LogP: 1.95450
• PSA: 42.09000
• Refractive Index: 1.639
• Water Partition Coefficient: 470 mg/L (25 ºC)
• Boiling Point: 331.7℃ at 760 mmHg
• Melting Point: 151.0 to 155.0 deg-C
• Flash Point: Not considered to be a fire hazard
• Color/Form: Off white crystals
• Solubility: Soluble in water, 470mg/l (25 °)
• Density: 0.47

Methyl 1H-indole-2-carboxylate Security Information

• Symbol: GHS07
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S22-S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning

Methyl 1H-indole-2-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%